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Compound Name:
Potassium phosphate, dibasic,

trihydrate

Cat. No.: B098565 Get Quote

An In-depth Technical Guide to Potassium Phosphate, Dibasic, Trihydrate (CAS 16788-57-

1)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Potassium Phosphate, Dibasic,
Trihydrate (K₂HPO₄·3H₂O), a widely used reagent in scientific research and pharmaceutical

development. It covers its chemical and physical properties, key applications, and detailed

experimental protocols.

Physicochemical Properties
Potassium phosphate, dibasic, trihydrate is a hydrated salt of phosphoric acid, notable for

its high water solubility and buffering capacity.[1] It presents as a white, odorless, crystalline

solid that is somewhat hygroscopic.[2][3][4]

Table 1: General and Physical Properties
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Property Value Citations

CAS Number 16788-57-1 [5][6][7]

Molecular Formula K₂HPO₄·3H₂O [1][6][7]

Molecular Weight 228.22 g/mol [2][6][8]

Appearance White crystalline powder [2][3][9]

Melting Point
Decomposes at 340°C

(anhydrous substance)
[2][10][11]

Bulk Density ~800 kg/m ³ [2][11]

Solubility Highly soluble in water [1][2][9][10]

pKa 7.21 [2]

pH
9.1 - 9.4 (50 g/L in H₂O at 20-

25°C)
[2][11]

| Stability | Stable under normal conditions; hygroscopic |[2][10] |

Table 2: Reagent Grade Specifications

Parameter Specification Citations

Assay ≥98.0% to ≥99.0% [6][11]

Chloride (Cl) ≤ 0.003% [6][11]

Sulfate (SO₄) ≤ 0.005% [6][11]

Total Nitrogen (N) ≤ 0.001% [6][11]

Heavy Metals (as Pb) ≤ 5 ppm to ≤ 0.001% [6][11]

Iron (Fe) ≤ 0.001% [6][11]

Sodium (Na) ≤ 0.05% to ≤ 0.1% [6][11]

| Insoluble Matter | ≤ 0.01% |[6] |
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Core Applications in Research and Drug
Development
Potassium phosphate, dibasic, trihydrate is a versatile reagent with numerous applications

stemming from its buffering capacity and its role as a source of potassium and phosphate ions.

Buffering Agent: Its most common application is in the preparation of buffer solutions for

molecular biology, biochemistry, and chromatography.[2][6][12] Phosphate buffers are crucial

for maintaining a stable pH in a physiological range for cell culture media, enzyme assays,

and protein purification processes.[6][7]

Pharmaceutical Formulations: In the pharmaceutical industry, it is used as an excipient for

pH regulation and stabilization in both oral and injectable medications.[9][12][13] It can also

serve as an electrolyte replenisher in intravenous solutions.[10][13]

Protein Crystallization: High concentrations of potassium phosphate are often used as a

precipitant in protein crystallization experiments to induce the supersaturation required for

crystal formation.[14] It can help achieve the high degree of homogeneity needed for

successful crystallization.[14]

Cell Culture and Microbiology: It serves as a source of essential phosphate in various media

used for culturing microorganisms and in phosphate-buffered saline (PBS) for cell and tissue

culture.[3][6][7] Phosphate ions are vital for cellular metabolism, signaling pathways, and

nucleic acid structure.[7]

Experimental Protocols and Methodologies
Protocol 1: Preparation of 1 M Potassium Phosphate
Buffer Stock Solutions
This protocol details the preparation of 1 M stock solutions of potassium phosphate monobasic

(KH₂PO₄) and potassium phosphate dibasic (K₂HPO₄), which are the primary components for

creating phosphate buffers of a desired pH.

Materials:

Potassium phosphate, monobasic (KH₂PO₄)
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Potassium phosphate, dibasic, trihydrate (K₂HPO₄·3H₂O)

High-purity, deionized water

Volumetric flasks (1 L)

Magnetic stirrer and stir bars

Weighing scale

Methodology:

Prepare 1 M KH₂PO₄ (Monobasic) Stock Solution:

Accurately weigh 136.09 g of potassium phosphate, monobasic.

Transfer the powder to a 1 L volumetric flask.

Add approximately 800 mL of deionized water.

Place a magnetic stir bar in the flask and stir until the solid is completely dissolved.

Once dissolved, remove the stir bar and add deionized water to bring the final volume to

the 1 L mark (QS).

Stopper and invert the flask several times to ensure thorough mixing.

Prepare 1 M K₂HPO₄ (Dibasic) Stock Solution:

Accurately weigh 228.22 g of potassium phosphate, dibasic, trihydrate.

Transfer the powder to a 1 L volumetric flask.

Add approximately 800 mL of deionized water.

Stir with a magnetic stirrer until the solid is completely dissolved.

Remove the stir bar and QS to the 1 L mark with deionized water.
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Stopper and invert the flask to mix completely.

Create Working Buffer of Desired pH:

To create a buffer of a specific pH (e.g., 0.1 M, pH 7.4), mix specific volumes of the 1 M

monobasic and 1 M dibasic stock solutions according to established charts or Henderson-

Hasselbalch calculations.[15]

For example, to make 100 mL of 0.1 M Potassium Phosphate Buffer at pH 7.4 (at 25°C),

you would typically mix 1.9 mL of 1 M KH₂PO₄ stock with 8.1 mL of 1 M K₂HPO₄ stock,

and then add 90 mL of deionized water.

Always verify the final pH with a calibrated pH meter and adjust as necessary.

Protocol 2: General Workflow for Protein Crystallization
using Vapor Diffusion
This protocol outlines a general method for setting up a protein crystallization experiment using

the hanging drop vapor diffusion technique, where potassium phosphate acts as the

precipitant.

Materials:

Purified protein solution (at a known concentration)

Potassium phosphate buffer (prepared as in Protocol 1, at various molarities, e.g., 1.0 M -

2.0 M)

Crystallization plates (e.g., 24-well plates)

Siliconized glass cover slips

Micropipettes and tips

Sealing grease or oil

Methodology:
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Prepare the Reservoir Solution:

Pipette 500 µL to 1 mL of the potassium phosphate precipitant solution into the reservoir of

a crystallization plate well. The concentration of this solution will drive the diffusion.

Prepare the Crystallization Drop:

On a clean, siliconized cover slip, pipette 1-2 µL of the purified protein solution.

Pipette an equal volume (1-2 µL) of the reservoir solution from the well and mix it gently

with the protein drop. Avoid introducing bubbles.

Seal the Well:

Carefully invert the cover slip so the drop is suspended "hanging" over the reservoir.

Place the cover slip over the well, using sealing grease to create an airtight seal.

Incubation and Observation:

Store the plate in a stable, vibration-free environment at a constant temperature (e.g., 4°C

or 20°C).

Over time, water will evaporate from the drop and diffuse into the more concentrated

reservoir solution. This slowly increases the concentration of both the protein and the

precipitant in the drop, driving the protein towards supersaturation and, ideally, nucleation

and crystal growth.[16]

Periodically observe the drops under a microscope over days to weeks, looking for the

formation of crystals.

Visualizations: Workflows and Chemical Principles
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Diagram 1: Buffer Preparation and Application Workflow

Buffer Preparation

Experimental Application
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Click to download full resolution via product page

Caption: Workflow for preparing and using a potassium phosphate buffer.
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Diagram 2: Phosphate Buffer System Equilibrium

Addition of Acid (H⁺) Addition of Base (OH⁻)

H₂PO₄⁻
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 pKa = 7.21 

H⁺ OH⁻ H⁺
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Shifts Left

OH⁻

H₂PO₄⁻

HPO₄²⁻

Shifts Right

Click to download full resolution via product page

Caption: Equilibrium of the dibasic/monobasic phosphate buffer system.

Safety and Handling
General Handling: Handle in accordance with good industrial hygiene and safety practices.

[4] Use with adequate ventilation to minimize dust generation and accumulation.[5]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and clothing to prevent eye and skin exposure.[4]
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Hazards: May cause eye, skin, respiratory, and digestive tract irritation.[5] The toxicological

properties have not been fully investigated.[5]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances like strong oxidizing agents.[2][5][10]

First Aid: In case of eye contact, flush with plenty of water for at least 15 minutes. For skin

contact, flush with plenty of water. If ingested, rinse mouth with water. If inhaled, move to

fresh air. Seek medical attention if symptoms occur or persist.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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